4-Cyclopropoxy-2-(methylthio)aniline

• CAS No.: 1243440-62-1
• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-methylsulfanylaniline
• InChI: InChI=1S/C10H13NOS/c1-13-10-6-8(4-5-9(10)11)12-7-2-3-7/h4-7H,2-3,11H2,1H3
• InChI Key: OLXGIXHYPWQOMW-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC(=C1)OC2CC2)N

Description

4-Cyclopropoxy-2-(methylthio)aniline is a substituted aniline derivative characterized by a cyclopropoxy group at the para-position and a methylthio group at the ortho-position of the aromatic ring. This compound combines a strained cyclopropane ring system with sulfur-containing functional groups, which may confer unique reactivity, stability, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2-(methylsulfanyl)aniline can be achieved through several synthetic routes. One common method involves the reaction of 4-nitro-2-(methylsulfanyl)aniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 4-Cyclopropoxy-2-(methylsulfanyl)aniline .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2-(methylsulfanyl)aniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the nitro group to an amino group using reducing agents such as iron powder and hydrochloric acid.

Substitution: Electrophilic aromatic substitution reactions can occur at the aniline ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Iron powder, hydrochloric acid.

Substitution: Halogenating agents, nitrating agents.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Amino derivatives.

Substitution: Halogenated, nitrated derivatives.

Scientific Research Applications

4-Cyclopropoxy-2-(methylsulfanyl)aniline has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential pharmaceutical intermediate for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-(methylsulfanyl)aniline involves its interaction with specific molecular targets and pathways. The cyclopropoxy group imparts unique steric and electronic properties, influencing the compound’s reactivity and binding affinity. The methylsulfanyl group can undergo metabolic transformations, leading to the formation of reactive intermediates that interact with biological macromolecules .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Substituents (Position)	Key Functional Groups	Synthesis Method (if available)	Notable Properties/Applications
4-Cyclopropoxy-2-(methylthio)aniline	Cyclopropoxy (4), Methylthio (2)	Ether, Thioether, Aniline	Likely via nucleophilic substitution (e.g., thiol-alkylation, similar to )	Potential intermediate in drug synthesis; electronic effects from strained cyclopropane may enhance reactivity.
2-(4-Methylthiazol-2-yl)aniline	Methylthiazol (2)	Thiazole, Aniline	Not detailed in evidence; possibly via Suzuki coupling or cyclization	Used in heterocyclic chemistry; thiazole moiety may confer antimicrobial activity.
3-Methyl-L-tyrosine	4-Hydroxy-3-methylphenyl (aromatic), Carboxylic acid	Phenol, Carboxylic acid	Biosynthetic or chemical synthesis (not specified in )	Non-proteinogenic amino acid; studied for neurological applications.
2-Alkylthio-4-cyanopyridines	Alkylthio (2), Cyano (4)	Thioether, Nitrile	Sodium methoxide-mediated thiol-alkylation in DMF ()	Building blocks for agrochemicals or pharmaceuticals; nitrile group aids in further functionalization.

Key Observations:

Substituent Effects: The cyclopropoxy group in the target compound introduces steric strain and electron-donating effects compared to bulkier alkoxy groups (e.g., methoxy or ethoxy). This may enhance its reactivity in electrophilic aromatic substitution or cross-coupling reactions. This contrasts with electron-withdrawing groups (e.g., nitro or cyano) in analogs like 2-alkylthio-4-cyanopyridines .

Synthetic Accessibility: The synthesis of 4-Cyclopropoxy-2-(methylthio)aniline likely parallels methods for 2-alkylthio-4-cyanopyridines, where sodium methoxide facilitates thiol-alkylation under anhydrous conditions (). Cyclopropane ring formation might require specialized reagents (e.g., Simmons-Smith) .

Biological and Chemical Stability :

• Unlike 3-Methyl-L-tyrosine, which has a polar carboxylic acid group, the target compound’s thioether and ether groups may reduce solubility in aqueous media but improve lipid membrane permeability .
• The methylthio group’s susceptibility to oxidation (e.g., forming sulfoxides or sulfones) could impact stability under oxidative conditions, a trait shared with other thioether-containing compounds .